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Compound of Interest

Pentacadmium
Compound Name:

chloridetriphosphate
CAS No.: 12185-64-7
Cat. No.: B077302
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Executive Summary & Immediate Hazard Alert

Pentacadmium chloridetriphosphate (CAS: 12185-64-7), often referred to as Cadmium
Chlorophosphate, is a highly toxic, carcinogenic inorganic salt. Improper disposal poses severe
legal liabilities under the Resource Conservation and Recovery Act (RCRA) and immediate
health risks to personnel (nephrotoxicity, inhalation toxicity).

Core Directive: This substance is strictly regulated. Under no circumstances should it be
disposed of via sanitary sewer, trash, or evaporation. All waste containing this compound must
be managed as RCRA Hazardous Waste (Code D006) and transferred to a licensed disposal
facility.

Chemical Identification & Regulatory Profile

Accurate identification is the first step in compliant disposal. Use the following data to populate
your Hazardous Waste Profile (HWP).
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Parameter Specification

Chemical Name Pentacadmium chloridetriphosphate

Cadmium chloride phosphate; Cadmium

Synonyms
chlorophosphate
Formula
CAS Number 12185-64-7
RCRA Waste Code D006 (Cadmium - Toxicity Characteristic)
UN 2570, Cadmium compounds, n.o.s.[1]
DOT Shipping Name (Pentacadmium chloridetriphosphate), 6.1, PG

Carcinogen (1A), Acute Tox (Inhal/Oral), Aquatic
Acute/Chronic (1)

GHS Classification

Pre-Disposal Stabilization & Handling

Before disposal can occur, the material must be stabilized to prevent exposure during storage.

Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH-approved N100 or P100 particulate respirator is mandatory if working
with powder outside a glovebox.

e Dermal: Double nitrile gloves (minimum 0.11 mm thickness) or Silver Shield® laminate
gloves for concentrated solutions.

¢ Ocular: Chemical splash goggles; face shield recommended for liquid handling.

Engineering Controls

e Primary: Class Il Biological Safety Cabinet (BSC) or Chemical Fume Hood.

o Secondary: All weighing and transfer must occur over a plastic tray or disposable bench liner
to capture micro-spills.
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Step-by-Step Disposal Protocol

This protocol avoids "in-lab treatment” (e.g., precipitation) which increases operator risk. We
utilize a "Segregate, Contain, Transfer" methodology compliant with EPA 40 CFR 262.

Step 1: Waste Segregation

Crucial Logic: Cadmium is an inorganic heavy metal. Mixing it with organic solvents (e.g.,
Acetone, Methanol) creates "Mixed Waste," which is exponentially more expensive and difficult
to dispose of.

e Solid Waste: Keep pure powder or contaminated debris (weigh boats, gloves) separate.

o Liquid Waste: Aqueous solutions must be kept at pH < 2 (acidified with HNO3) to prevent
precipitation in the container, unless your specific waste vendor requires neutral pH. Do not
mix with organic solvents.

Step 2: Containerization

o Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass due
to breakage risk.

o Satellite Accumulation: Place the container in your lab's designated Satellite Accumulation
Area (SAA).

e Secondary Containment: The waste container must sit inside a secondary tray capable of
holding 110% of the container's volume.

Step 3: Labeling

Attach a hazardous waste tag immediately upon the first addition of waste.[2]
e Must Read: "Hazardous Waste - Toxic (Cadmium)"

» Constituents: List "Pentacadmium chloridetriphosphate” and "Water" (if aqueous). Do not
use abbreviations.

e Hazards: Check "Carcinogen™ and "Toxic."[3][4]
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Step 4: Final Handoff

Contact your institution's EHS department or licensed waste vendor (e.g., Clean Harbors,
Veolia) for pickup. Do not transport the container yourself.

Visualized Workflows
Disposal Decision Logic

This diagram illustrates the critical decision points for classifying and routing the waste.
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Figure 1: Decision logic for segregating and packaging Cadmium waste streams to ensure
RCRA compliance.

Emergency Spill Response

Immediate actions to take in the event of an accidental release.
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Figure 2: Emergency response workflow emphasizing dust suppression for dry spills.

Scientific Rationale & Causality
Why Acidify Aqueous Waste?

Cadmium ions (

) can precipitate as hydroxides or phosphates if the pH rises, forming a sludge at the bottom of
the container. This sludge creates a non-homogeneous waste stream that is difficult to sample
and analyze, potentially leading to "Unknown" surcharges from waste vendors. Maintaining pH
< 2 keeps the Cadmium in solution (

), ensuring a homogeneous mixture for safer transport.

Why No In-Lab Precipitation?

While treating Cadmium with Sulfide (

) generates insoluble CdS, this process often requires Sodium Sulfide (

), which can release fatal Hydrogen Sulfide (
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) gas if mishandled in an acidic environment. The risk of generating a secondary gas hazard
outweighs the benefit of volume reduction in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. luxiumsolutions.com [luxiumsolutions.com]

e 2. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

e 3. Cadmium Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

e 4. wwwl.udel.edu [wwwl.udel.edu]

e 5. Substance Information - ECHA [echa.europa.eu]

e 6. alsglobal.com [alsglobal.com]

e 7. Cadmium phosphate | Cd308P2 | CID 26060 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b077302/docs?utm_src=pdf-body#authoritative-guide-pentacadmium-chloridetriphosphate-disposal-procedures
https://www.benchchem.com/product/b077302/docs?utm_src=pdf-body#authoritative-guide-pentacadmium-chloridetriphosphate-disposal-procedures
https://echa.europa.eu/sv/substance-information/-/substanceinfo/100.032.127?_disssubsinfo_WAR_disssubsinfoportlet_substanceId=100.032.127
https://echa.europa.eu/
https://www.alsglobal.com/en/news-and-publications/2023/10/rcra-8-metals-guide
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-phosphate
https://www.osha.gov/cadmium
https://pubchem.ncbi.nlm.nih.gov/
https://www1.udel.edu/OHS/chemspillkit/chemspillkit.html
https://www.benchchem.com/product/b077302?utm_src=pdf-custom-synthesis#bc-rfq
https://luxiumsolutions.com/sites/default/files/2024-12/Cadmium%20Tungstate%20Scintillation%20crystal.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_cadmium_sulfate.pdf
https://www.flinnsci.com/sds_187-cadmium-chloride/sds_187/
https://www1.udel.edu/ehs/research/downloads/cadmiuminorganicsop.doc
https://echa.europa.eu/sv/substance-information/-/substanceinfo/100.032.127?_disssubsinfo_WAR_disssubsinfoportlet_substanceId=100.032.127
https://www.alsglobal.com/en/news-and-publications/2023/10/rcra-8-metals-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

¢ To cite this document: BenchChem. [Authoritative Guide: Pentacadmium
Chloridetriphosphate Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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